![molecular formula C22H21N3O4 B4179014 4-[benzyl(methyl)amino]-N-(4-methoxyphenyl)-3-nitrobenzamide](/img/structure/B4179014.png)
4-[benzyl(methyl)amino]-N-(4-methoxyphenyl)-3-nitrobenzamide
Overview
Description
4-[benzyl(methyl)amino]-N-(4-methoxyphenyl)-3-nitrobenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as BMN-673 or talazoparib, and it has been found to have a number of interesting properties that make it a valuable tool for researchers in a variety of fields.
Mechanism of Action
The mechanism of action of BMN-673 is complex and involves the inhibition of PARP enzymes. PARP enzymes are involved in a variety of cellular processes, including DNA repair, and the inhibition of these enzymes can lead to the accumulation of DNA damage in cancer cells, ultimately resulting in cell death.
Biochemical and Physiological Effects:
BMN-673 has been found to have a number of biochemical and physiological effects in both cancer cells and healthy cells. In cancer cells, the inhibition of PARP enzymes can lead to the accumulation of DNA damage and ultimately result in cell death. In healthy cells, the effects of BMN-673 are less clear, but it is believed that the compound may have a role in the regulation of cellular processes such as DNA repair and cell proliferation.
Advantages and Limitations for Lab Experiments
One of the major advantages of BMN-673 is its specificity for PARP enzymes, which makes it a valuable tool for researchers studying the role of PARP enzymes in various cellular processes. However, there are also some limitations associated with the use of BMN-673 in lab experiments, including the fact that it can be difficult to synthesize and that it may have off-target effects on other cellular processes.
Future Directions
There are a number of potential future directions for research involving BMN-673. One promising area of research involves the development of new PARP inhibitors that are even more effective than BMN-673. Another area of research involves the use of BMN-673 in combination with other drugs to treat cancer. Additionally, researchers may explore the potential applications of BMN-673 in other areas of scientific research beyond cancer treatment.
Scientific Research Applications
BMN-673 has been found to have a number of potential applications in scientific research. One of the most promising areas of research involves the use of BMN-673 as a PARP inhibitor. PARP inhibitors are a class of drugs that have been found to be effective in the treatment of certain types of cancer, and BMN-673 has been shown to be particularly effective in this regard.
properties
IUPAC Name |
4-[benzyl(methyl)amino]-N-(4-methoxyphenyl)-3-nitrobenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N3O4/c1-24(15-16-6-4-3-5-7-16)20-13-8-17(14-21(20)25(27)28)22(26)23-18-9-11-19(29-2)12-10-18/h3-14H,15H2,1-2H3,(H,23,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMZFIHHNCCIWJY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)C2=C(C=C(C=C2)C(=O)NC3=CC=C(C=C3)OC)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[benzyl(methyl)amino]-N-(4-methoxyphenyl)-3-nitrobenzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.